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Compound of Interest

Compound Name: 2-Bromo-3-methoxybenzaldehyde

L  Get Quote

Cat. No.: B1279745

Technical Guide: 2-Bromo-3-
methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
representative synthetic route for 2-Bromo-3-methoxybenzaldehyde, a valuable intermediate
in organic synthesis and drug discovery.

Core Compound Data

The fundamental molecular properties of 2-Bromo-3-methoxybenzaldehyde are summarized
in the table below.

Property Value

Molecular Formula CsH7BrO:2

Molecular Weight 215.05 g/mol

CAS Number 10401-18-0

IUPAC Name 2-bromo-3-methoxybenzaldehyde
SMILES COC1=C(Br)C(=C)C=C1
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Synthetic Protocol: Bromination of 3-
Methoxybenzaldehyde

The synthesis of 2-Bromo-3-methoxybenzaldehyde can be achieved via the electrophilic
bromination of 3-methoxybenzaldehyde (m-anisaldehyde). The methoxy group is an ortho-,
para-directing activator, while the aldehyde group is a meta-directing deactivator. The
regioselectivity of the bromination is therefore controlled by the interplay of these electronic
effects. A general procedure, adapted from methodologies for similar aromatic brominations, is
detailed below.

Materials:

o 3-Methoxybenzaldehyde

e N-Bromosuccinimide (NBS)
¢ Dimethylformamide (DMF)
e |ce

o Water

o Dichloromethane

¢ Magnesium sulfate (anhydrous)
e Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e Buchner funnel

 Rotary evaporator

Procedure:
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 In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-methoxybenzaldehyde in
dimethylformamide (DMF).

 In a separate container, dissolve N-Bromosuccinimide (NBS) in DMF.

e Slowly add the NBS solution to the 3-methoxybenzaldehyde solution dropwise at room
temperature.

» Allow the reaction mixture to stir for several hours. The reaction progress can be monitored
by thin-layer chromatography (TLC).

e Upon completion, pour the reaction mixture into a beaker containing ice and water.

o A precipitate of the crude product should form. Collect the solid by vacuum filtration using a
Buchner funnel.

e Wash the solid thoroughly with water.

» For further purification, the crude product can be dissolved in dichloromethane, washed with
water, and dried over anhydrous magnesium sulfate.

e The solvent is then removed under reduced pressure using a rotary evaporator to yield the
purified 2-Bromo-3-methoxybenzaldehyde.

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 2-Bromo-3-
methoxybenzaldehyde from 3-methoxybenzaldehyde.

4. Final Product Product:
2-Bromo-3-methoxybenzaldehyde

Start: Reaction: Workup: 3. Isolation
3-Methoxybenzaldehyde Bromination with NBS in DMF Precipitation in Ice/Water

Purification:
Filtration & Drying

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Bromo-3-methoxybenzaldehyde.
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 To cite this document: BenchChem. [2-Bromo-3-methoxybenzaldehyde molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279745#2-bromo-3-methoxybenzaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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